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Compound of Interest

Compound Name: ACHN-975 TFA

CAS No.: 1410809-37-8

Cat. No.: B3047518

Get Quote

ACHN-975 TFA Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for experiments involving ACHN-975 TFA.

Frequently Asked Questions (FAQs)
Q1: What is ACHN-975 and what is its mechanism of action?

A1: ACHN-975 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-

acetylglucosamine deacetylase (LpxC). LpxC is an essential enzyme in the lipid A biosynthetic

pathway in most Gram-negative bacteria. Lipid A is a critical component of the outer membrane

lipopolysaccharide (LPS). By inhibiting LpxC, ACHN-975 disrupts the integrity of the bacterial

outer membrane, leading to bacterial cell death. ACHN-975 has demonstrated bactericidal

activity against a range of Gram-negative pathogens, including multi-drug resistant strains of

Pseudomonas aeruginosa and Enterobacteriaceae.[1][2]

Q2: What is the significance of the trifluoroacetate (TFA) salt form?
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A2: The trifluoroacetate (TFA) salt of ACHN-975 is often a result of the purification process,

particularly through reverse-phase high-performance liquid chromatography (HPLC) which

commonly uses trifluoroacetic acid in the mobile phase. While TFA salts are common for

research compounds, it is important to consider that the counter-ion can potentially influence

the compound's physicochemical properties, such as solubility and stability. For in vivo studies,

it is crucial to account for the molecular weight of the salt form when calculating dosages and to

be aware of potential, though not definitively established for ACHN-975, biological effects of the

TFA counter-ion itself.

Q3: What were the key challenges observed during the clinical development of ACHN-975?

A3: The clinical development of ACHN-975 was halted due to a narrow therapeutic window.

The primary dose-limiting toxicity (DLT) observed in Phase 1 clinical trials was transient

hypotension (a temporary drop in blood pressure) that occurred without a compensatory

increase in heart rate (tachycardia).[1] This adverse effect limited the ability to escalate doses

to a level that would ensure robust efficacy against a broad range of infections while

maintaining an acceptable safety margin.

Q4: Are there known resistance mechanisms to ACHN-975?

A4: As with most antimicrobial agents, the potential for resistance development exists. For

LpxC inhibitors in general, resistance can emerge through mutations in the lpxC gene, leading

to a less sensitive enzyme. Another potential mechanism is the upregulation of efflux pumps

that can actively transport the inhibitor out of the bacterial cell.
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Observed Issue Potential Cause Troubleshooting Steps

Higher than expected Minimum

Inhibitory Concentration (MIC)

values

1. Compound Degradation:

ACHN-975 TFA may be

unstable under certain storage

or experimental conditions. 2.

Inaccurate Concentration:

Errors in weighing, dissolving,

or serial dilutions. 3. Bacterial

Strain Variability: The specific

bacterial isolate may have

inherent resistance or reduced

susceptibility. 4. Assay

Conditions: Inoculum size,

media composition, or

incubation time may not be

optimal.

1. Verify Compound Integrity:

Confirm the purity and identity

of ACHN-975 TFA using

analytical methods like HPLC-

MS. Store the compound as a

powder at -20°C or below and

prepare fresh stock solutions.

2. Recalculate and Prepare

Fresh Solutions: Carefully re-

weigh the compound and

prepare fresh stock and

working solutions. Use

calibrated pipettes for serial

dilutions. 3. Use a Quality

Control Strain: Include a well-

characterized, susceptible

reference strain (e.g., P.

aeruginosa ATCC 27853) in

your MIC assay to validate the

experiment. 4. Standardize

Assay Protocol: Adhere to a

standardized MIC protocol

(e.g., CLSI guidelines). Ensure

the bacterial inoculum is at the

correct density (e.g., 5 x 10^5

CFU/mL).

Poor solubility in aqueous

media

1. Intrinsic Properties: ACHN-

975 is a relatively hydrophobic

molecule. 2. Incorrect Solvent:

The initial solvent for the stock

solution may not be

appropriate. 3. Precipitation

upon Dilution: The compound

may precipitate when diluted

from a high-concentration

1. Use an Appropriate Co-

solvent: Prepare a high-

concentration stock solution in

an organic solvent like DMSO.

2. Optimize Final Solvent

Concentration: Ensure the final

concentration of the organic

solvent in the assay medium is

low (typically <1%) to avoid
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organic stock into aqueous

assay media.

solvent-induced toxicity or

effects on bacterial growth. 3.

Incremental Dilution: Perform

serial dilutions in a stepwise

manner, ensuring complete

dissolution at each step.

Sonication may aid in

solubilization.

Inconsistent results between

experiments

1. Variability in Experimental

Technique: Minor differences in

operator technique can lead to

variability. 2. Reagent

Instability: Degradation of

media, supplements, or the

compound itself. 3. Biological

Variability: Natural variation in

bacterial growth and response.

1. Standardize Procedures:

Develop and strictly follow a

detailed standard operating

procedure (SOP) for the assay.

2. Use Fresh Reagents:

Prepare fresh media and

compound solutions for each

experiment. 3. Increase

Replicates: Use technical and

biological replicates to assess

and account for variability.

In Vivo Experimentation
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Observed Issue Potential Cause Troubleshooting Steps

Observation of Hypotension in

Animal Models

1. On-target or Off-target

Pharmacology: ACHN-975 has

a known dose-limiting toxicity

of hypotension. 2.

Formulation/Vehicle Effects:

The vehicle used to formulate

ACHN-975 TFA for injection

may contribute to

cardiovascular effects. 3.

Rapid Infusion Rate: A fast rate

of intravenous administration

can exacerbate hypotensive

effects.

1. Dose-Response Study:

Conduct a careful dose-

escalation study to determine

the maximum tolerated dose

(MTD) in your specific animal

model. Monitor blood pressure

and heart rate closely. 2.

Vehicle Control: Always

include a vehicle-only control

group to assess the

cardiovascular effects of the

formulation itself. Consider

alternative, well-tolerated

vehicles. 3. Optimize Dosing

Regimen: Administer the dose

as a slow infusion rather than

a rapid bolus. Explore

alternative routes of

administration (e.g.,

subcutaneous) that may result

in a slower absorption and

lower peak plasma

concentration (Cmax).

Lack of Efficacy in Infection

Models

1. Sub-therapeutic Dosing: The

administered dose may not be

sufficient to achieve and

maintain effective

concentrations at the site of

infection. 2. Pharmacokinetic

Issues: Poor absorption, rapid

metabolism, or rapid clearance

of the compound. 3.

Inappropriate Animal Model:

The chosen infection model

may not be suitable for

1.

Pharmacokinetic/Pharmacodyn

amic (PK/PD) Analysis:

Conduct PK studies to

determine key parameters like

Cmax, AUC, and half-life.

Correlate these with the MIC of

the infecting organism to

ensure target PK/PD indices

are being met. 2. Formulation

Optimization: Explore different

formulations to improve the
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evaluating the efficacy of

ACHN-975.

pharmacokinetic profile. 3.

Model Validation: Ensure the

bacterial infection is well-

established and that the

chosen endpoints (e.g.,

bacterial burden in a specific

organ) are appropriate and

measurable.

Inflammation at the Injection

Site

1. Compound Irritancy: ACHN-

975 or its formulation may be

an irritant. 2. TFA Salt:

Trifluoroacetic acid can be an

irritant.

1. Formulation pH and

Osmolality: Ensure the

formulation is pH-neutral and

iso-osmotic. 2. Consider Salt

Exchange: If irritation is a

persistent issue, consider

performing a salt exchange to

replace the TFA counter-ion

with a more biocompatible

one, such as acetate or

hydrochloride. 3. Rotate

Injection Sites: If possible,

rotate the site of administration

for repeated dosing.

Data Summary
In Vitro Activity of ACHN-975

Organism MIC50 (µg/mL) MIC90 (µg/mL)

Pseudomonas aeruginosa 0.06 0.25

Enterobacteriaceae - 1

Data compiled from published studies.[2]

In Vivo Efficacy of ACHN-975 in a Neutropenic Mouse
Thigh Infection Model (P. aeruginosa)
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Dose (mg/kg) Log10 CFU Reduction at 4 hours

5 >2

10 ~3

30 ~3

Data represents approximate values from published graphical data.[1]

Experimental Protocols
Protocol 1: Minimum Inhibitory Concentration (MIC)
Assay - Broth Microdilution

Prepare Bacterial Inoculum:

From an overnight culture plate, select several colonies and suspend them in sterile saline

or Mueller-Hinton Broth (MHB).

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately

1-2 x 10^8 CFU/mL).

Dilute this suspension 1:100 in MHB to achieve a final inoculum density of approximately

1-2 x 10^6 CFU/mL.

Prepare ACHN-975 TFA Dilutions:

Prepare a stock solution of ACHN-975 TFA in 100% DMSO (e.g., 10 mg/mL).

Perform serial two-fold dilutions of the ACHN-975 TFA stock solution in MHB in a 96-well

microtiter plate. The final volume in each well should be 50 µL.

Inoculation:

Add 50 µL of the diluted bacterial inoculum to each well of the microtiter plate, resulting in

a final inoculum of approximately 5 x 10^5 CFU/mL and a final volume of 100 µL.
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Include a growth control (bacteria in MHB without compound) and a sterility control (MHB

only).

Incubation:

Incubate the plate at 37°C for 18-24 hours.

Determine MIC:

The MIC is the lowest concentration of ACHN-975 TFA that completely inhibits visible

bacterial growth.

Protocol 2: Mouse Thigh Infection Model for In Vivo
Efficacy

Induce Neutropenia:

Administer cyclophosphamide to mice via intraperitoneal (IP) injection on days -4 and -1

prior to infection to induce a neutropenic state.

Prepare Bacterial Inoculum:

Grow the desired bacterial strain (e.g., P. aeruginosa) to mid-log phase in an appropriate

broth.

Wash and resuspend the bacteria in sterile saline to the desired concentration (e.g., 10^7

CFU/mL).

Induce Infection:

Inject 0.1 mL of the bacterial suspension into the thigh muscle of each mouse.

Administer ACHN-975 TFA:

At a designated time post-infection (e.g., 2 hours), administer ACHN-975 TFA via the

desired route (e.g., intravenous, subcutaneous, or intraperitoneal). The compound should

be formulated in a sterile, well-tolerated vehicle.
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Include a vehicle control group.

Assess Bacterial Burden:

At various time points post-treatment (e.g., 4, 8, 24 hours), euthanize the mice.

Aseptically remove the infected thigh muscle and homogenize it in sterile saline.

Perform serial dilutions of the homogenate and plate on appropriate agar plates to

determine the number of colony-forming units (CFU) per gram of tissue.

Data Analysis:

Compare the bacterial burden in the treated groups to the vehicle control group to

determine the in vivo efficacy of ACHN-975 TFA.

Visualizations
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Caption: Mechanism of action of ACHN-975 in the Lipid A biosynthetic pathway.
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Unexpected Experimental Result
(e.g., High MIC, In Vivo Toxicity)
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Caption: General troubleshooting workflow for unexpected experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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